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Compound of Interest

Compound Name: Docosyl dodecanoate

Cat. No.: B1587897

For Researchers, Scientists, and Drug Development Professionals
Introduction

Docosyl dodecanoate, also known by its synonym behenyl laurate, is a long-chain wax ester.
It is the ester of docosanol (behenyl alcohol) and dodecanoic acid (lauric acid). As a member of
the wax ester class, it is characterized by its waxy nature at room temperature and its lipophilic
properties. This technical guide provides a detailed overview of the known and predicted
physical properties of docosyl dodecanoate, along with the standard experimental
methodologies for their determination. This information is crucial for researchers and
professionals in drug development and material science who may utilize this compound for its
formulation, lubrication, or controlled-release properties.

Chemical Identity

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1587897?utm_src=pdf-interest
https://www.benchchem.com/product/b1587897?utm_src=pdf-body
https://www.benchchem.com/product/b1587897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier

Value

Chemical Name

Docosyl dodecanoate

Synonyms Behenyl laurate, Dodecanoic acid, docosy! ester
CAS Number 42231-82-3

Molecular Formula C34Hes02

Molecular Weight 508.9 g/mol

Chemical Structure

CH3(CHz2)2100C(CHz2)10CHs3

Quantitative Physical Properties

The following table summarizes the available quantitative data for the physical properties of

docosyl dodecanoate. It is important to note that while some predicted values are available,

experimentally determined data for this specific compound is limited in publicly accessible

literature.
Property Value Source
Not experimentally determined.
] ] Predicted to be a waxy solid at  General knowledge of wax
Melting Point
room temperature based on esters
similar long-chain wax esters.
Boiling Point 528.4 + 18.0 °C (Predicted) [1]
Density 0.857 £ 0.06 g/cm? (Predicted) [1]
Insoluble in water. Expected to
. be soluble in nonpolar organic
Solubility

solvents such as chloroform,

ethers, and aromatic solvents.

Storage Temperature

-20°C

[1]

Experimental Protocols
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The determination of the physical properties of a waxy solid like docosyl dodecanoate
involves several standard analytical techniques. Below are detailed methodologies for key
experiments.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature.

 Instrumentation: A calibrated Differential Scanning Calorimeter.

» Sample Preparation: A small amount of docosyl dodecanoate (typically 2-5 mg) is
accurately weighed and hermetically sealed in an aluminum pan. An empty sealed pan is
used as a reference.

» Experimental Conditions:

o The sample and reference are heated at a constant rate (e.g., 10 °C/min) under a nitrogen
atmosphere.

o The temperature program typically involves an initial isothermal period, followed by a
heating ramp to a temperature above the expected melting point, an isothermal hold, and
then a cooling ramp.

» Data Analysis: The melting point is determined as the peak temperature of the endothermic
event on the DSC thermogram. The enthalpy of fusion can also be calculated from the area
of the melting peak.

Determination of Solubility

The solubility of docosyl dodecanoate in various organic solvents can be determined using
the isothermal shake-flask method.

o Materials: Docosyl dodecanoate, a selection of organic solvents of varying polarity (e.g.,
ethanol, acetone, chloroform, hexane), a temperature-controlled shaker bath, and analytical
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balance.

e Procedure:

o An excess amount of docosyl dodecanoate is added to a known volume of the selected
solvent in a sealed vial.

o The vials are placed in a shaker bath set to a constant temperature (e.g., 25 °C) and
agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o After equilibration, the suspension is allowed to settle, and an aliquot of the supernatant is
carefully withdrawn using a filtered syringe to avoid transferring any undissolved solid.

o The aliquot is transferred to a pre-weighed container.

o The solvent is evaporated from the aliquot under a stream of nitrogen or in a vacuum
oven.

o The container with the dried residue is weighed.

o Calculation: The solubility is calculated as the mass of the dissolved docosyl dodecanoate
per volume of the solvent (e.g., in mg/mL).

Structural and Purity Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for identifying and quantifying components in a
mixture. For a long-chain ester like docosyl dodecanoate, it can confirm the identity and
assess purity.

 Instrumentation: A gas chromatograph coupled to a mass spectrometer.

o Sample Preparation: A dilute solution of docosyl dodecanoate is prepared in a suitable
volatile solvent (e.g., hexane or chloroform).

e GC Conditions:

o Column: A nonpolar or semi-polar capillary column suitable for high-temperature analysis.
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o Injector: Split/splitless injector, operated at a high temperature (e.g., 300 °C).

o Oven Program: A temperature program is used, starting at a lower temperature and
ramping up to a high final temperature to ensure elution of the high molecular weight ester.

o Carrier Gas: Helium or hydrogen at a constant flow rate.

e MS Conditions:
o lonization: Electron lonization (El) at 70 eV.
o Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

o Scan Range: A wide mass range to detect the molecular ion and characteristic fragment
ions.

o Data Analysis: The retention time of the peak in the gas chromatogram and the mass
spectrum of the eluting compound are compared to known standards or spectral libraries to
confirm the identity of docosyl dodecanoate. The peak area can be used for quantitative
analysis to determine purity.

Visualizations
Experimental Workflow for Physical Characterization

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a synthesized or purified sample of docosyl dodecanoate.

Caption: Workflow for the physical characterization of docosyl dodecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Docosyl
Dodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587897#what-are-the-physical-properties-of-
docosyl-dodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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